molecular formula C16H18Cl2N2 B8531001 1-[2-Cyclopentyl-2-(2,4-dichlorophenyl)ethyl]-1H-imidazole CAS No. 59666-71-6

1-[2-Cyclopentyl-2-(2,4-dichlorophenyl)ethyl]-1H-imidazole

Cat. No.: B8531001
CAS No.: 59666-71-6
M. Wt: 309.2 g/mol
InChI Key: KJGLTYLILTYBQG-UHFFFAOYSA-N
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Description

1-[2-Cyclopentyl-2-(2,4-dichlorophenyl)ethyl]-1H-imidazole is a useful research compound. Its molecular formula is C16H18Cl2N2 and its molecular weight is 309.2 g/mol. The purity is usually 95%.
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Properties

CAS No.

59666-71-6

Molecular Formula

C16H18Cl2N2

Molecular Weight

309.2 g/mol

IUPAC Name

1-[2-cyclopentyl-2-(2,4-dichlorophenyl)ethyl]imidazole

InChI

InChI=1S/C16H18Cl2N2/c17-13-5-6-14(16(18)9-13)15(12-3-1-2-4-12)10-20-8-7-19-11-20/h5-9,11-12,15H,1-4,10H2

InChI Key

KJGLTYLILTYBQG-UHFFFAOYSA-N

Canonical SMILES

C1CCC(C1)C(CN2C=CN=C2)C3=C(C=C(C=C3)Cl)Cl

Origin of Product

United States

Synthesis routes and methods I

Procedure details

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Synthesis routes and methods II

Procedure details

A mixture of 18 parts of 1H-imidazole, 18 parts of 2,4-dichloro-β-cyclopentylbenzeneethanol methanesulfonate and 225 parts of N,N-dimethylformamide is stirred and refluxed overnight. The reaction mixture is cooled and poured onto water. The product is extracted three times with trichloromethane. The combined extracts are washed three times with water and stirred with silicagel. The latter is filtered off and the filtrate is evaporated. The residue is crystallized from petroleumether. The product is filtered off and recrystallized from a mixture of 2,2'-oxybispropane and petroleum-ether, yielding 6.8 parts of 1-[2-cyclopentyl-2-(2,4-dichlorophenyl)-ethyl]-1H-imidazole; mp. 97.6° C.
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